Cas no 861211-66-7 (3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol)

• Product Name: 3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol
• CAS No: 861211-66-7
• CID: 4661731
• Update Time: 2025-08-05

3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol

Additional information on 3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol

Introduction to 3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol (CAS No. 861211-66-7) and Its Emerging Applications in Chemical Biology

The compound 3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol, identified by its CAS number 861211-66-7, represents a novel molecular entity with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities. The presence of both benzyloxy and nitrophenyl functional groups, along with an amine linkage, suggests a multifaceted role in modulating biological pathways, making it a subject of intense interest for researchers exploring drug discovery and therapeutic interventions.

Recent advancements in the synthesis and characterization of this compound have revealed its potential as a versatile scaffold for developing novel bioactive molecules. The benzyloxy substituent at the phenyl ring enhances lipophilicity, facilitating membrane permeability, while the nitrophenyl moiety introduces electronic properties that can influence interactions with biological targets. The amine group at the propyl chain provides a site for further functionalization, enabling the creation of derivatives with tailored pharmacological profiles.

In the context of contemporary research, 3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol has been investigated for its potential role in modulating enzyme activity and receptor binding. Studies have demonstrated that structurally similar compounds exhibit inhibitory effects on various kinases and phosphodiesterases, which are key targets in oncology and neurodegenerative diseases. The unique combination of substituents in this molecule may confer selective binding to specific biological receptors, thereby minimizing off-target effects.

The nitrophenyl group, in particular, has been shown to exhibit redox-active properties, which can be exploited in designing prodrugs or bioelectrocatalytic systems. This feature is particularly relevant in the development of therapeutics that require controlled release or activation under specific physiological conditions. Additionally, the benzyloxy moiety can enhance metabolic stability, reducing the likelihood of rapid degradation in vivo and improving bioavailability.

From a synthetic chemistry perspective, the preparation of 3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and protective group strategies. The synthesis must be meticulously optimized to ensure high yield and purity, as impurities can significantly alter biological activity. Advanced techniques such as chromatography and spectroscopic methods are employed to confirm structural integrity throughout the synthetic process.

Biological evaluation of this compound has revealed intriguing interactions with cellular pathways relevant to inflammation and oxidative stress. Preliminary in vitro studies have shown that derivatives of this scaffold exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory cascades. Furthermore, the redox-active nature of the nitrophenyl group suggests potential applications in antioxidant therapy, particularly in conditions where oxidative damage plays a critical role.

The integration of computational chemistry and machine learning has accelerated the discovery process for molecules like 3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol. By leveraging predictive models based on large datasets of bioactive compounds, researchers can rapidly identify optimal analogs with enhanced potency and selectivity. These computational approaches complement traditional experimental screening methods, providing a more efficient pipeline for drug development.

In conclusion,3-4-(Benzyloxy)phenyl-3-{(4-nitrophenyl)methyleneamino}-1-propanol (CAS No. 861211-66-7) represents a promising candidate for further exploration in chemical biology and pharmaceutical applications. Its unique structural features offer opportunities for designing novel therapeutics with targeted biological activities. As research continues to uncover new insights into its mechanisms of action,this compound is poised to contribute significantly to advancements in medicine and biotechnology.